3-Methoxy-1-methyl-1H-pyrazole-4-carbonyl chloride

Specification

• CAS No.: 332070-70-9
• Molecular Formula: C6H7ClN2O2
• Molecular Weight: 174.58 g/mol
• IUPAC Name: 3-methoxy-1-methylpyrazole-4-carbonyl chloride
• Standard InChI: InChI=1S/C6H7ClN2O2/c1-9-3-4(5(7)10)6(8-9)11-2/h3H,1-2H3
• Standard InChI Key: FHDZTFQSEWOZHQ-UHFFFAOYSA-N
• SMILES: CN1C=C(C(=N1)OC)C(=O)Cl
• Canonical SMILES: CN1C=C(C(=N1)OC)C(=O)Cl

Introduction

3-Methoxy-1-methyl-1H-pyrazole-4-carbonyl chloride is a synthetic organic compound with a molecular formula of C6H7ClN2O2 and a molecular weight of 174.58 g/mol. It is identified by the CAS number 332070-70-9. This compound is typically used as a reagent in organic synthesis, particularly in the development of pharmaceuticals and other fine chemicals.

Comparison with Related Compounds

Compound	Molecular Formula	Molecular Weight	CAS Number
3-Methoxy-1-methyl-1H-pyrazole-4-carbonyl chloride	C6H7ClN2O2	174.58	332070-70-9
1H-Pyrazole-4-carbonyl chloride, 1-methyl-	C5H5ClN2O	144.559	79583-19-0
3-Methoxy-1-methyl-1H-pyrazole-4-carboxylic acid	C6H8N2O3	156.14	113100-56-4

Synthesis

The synthesis of 3-methoxy-1-methyl-1H-pyrazole-4-carbonyl chloride typically involves the reaction of 3-methoxy-1-methyl-1H-pyrazole-4-carboxylic acid with thionyl chloride or a similar chlorinating agent. This process is common for converting carboxylic acids into their corresponding acid chlorides.

Applications

This compound is primarily used as an intermediate in the synthesis of more complex molecules, particularly those with potential applications in medicinal chemistry. The pyrazole ring is a common motif in kinase inhibitors and other biologically active compounds, suggesting that derivatives of 3-methoxy-1-methyl-1H-pyrazole-4-carbonyl chloride could have therapeutic potential.

Safety and Handling

• UN Number: Not specified for this compound, but it is classified under dangerous goods due to its chemical properties.

• Storage Temperature: Cold storage is recommended to maintain stability.

• Packing Group: Not specified, but handling with care is advised due to its reactivity.